2-(4-chlorophenyl)-N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)acetamide
• InChI: InChI=1S/C12H11ClN4OS/c13-9-3-1-8(2-4-9)7-10(18)14-11-15-16-12-17(11)5-6-19-12/h1-4H,5-7H2,(H,14,15,18)
• InChI Key: CGVHBLWTKOFZHP-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C12H11ClN4OS
• Molecular Weight: 294.76 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded related compounds. The structures of the newly synthesized compounds were elucidated whenever possible on the basis of elemental analysis, spectral data, and alternative synthetic routes.

Scientific Research Applications

Supramolecular Chemistry and Coordination Complexes

The btp (2,6-bis(1,2,3-triazol-4-yl)pyridine) motif, present in this compound, serves as a versatile terdentate ligand. Ligands containing btp have gained prominence due to their ease of synthesis via a one-pot ‘click’ reaction. Researchers have explored their potential in forming d and f metal coordination complexes and supramolecular self-assemblies. .

Photovoltaics

Triazolium derivatives of btp hold promise in photovoltaic applications. Their electronic structure and interactions with anions impact charge transport and energy conversion efficiency. Researchers investigate their potential as components in solar cells.